5-(2-fluorophenyl)-N-methyl-N-(1,3-thiazol-2-ylmethyl)-1,2,4-triazin-3-amine

• IUPAC Name: 5-(2-fluorophenyl)-N-methyl-N-(1,3-thiazol-2-ylmethyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C14H12FN5S/c1-20(9-13-16-6-7-21-13)14-18-12(8-17-19-14)10-4-2-3-5-11(10)15/h2-8H,9H2,1H3
• InChI Key: JJPNEXKSZHSDBJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC=CS1)C2=NC(=CN=N2)C3=CC=CC=C3F
• Molecular Formula: C14H12FN5S
• Molecular Weight: 301.34 g/mol

Description

The compound “5-(2-fluorophenyl)-N-methyl-N-(1,3-thiazol-2-ylmethyl)-1,2,4-triazin-3-amine” is a complex organic molecule that contains several functional groups and rings, including a fluorophenyl group, a methyl group, a thiazolylmethyl group, and a triazinamine group. These groups are common in many pharmaceuticals and could potentially confer various biological activities to the compound.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might be synthesized through a multi-step process involving reactions such as nucleophilic substitution, condensation, and cyclization. The starting materials could include 2-fluorophenyl compounds, methylamine, and 1,3-thiazol-2-ylmethyl compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several ring structures, including a phenyl ring, a thiazole ring, and a triazine ring. The presence of nitrogen and sulfur atoms in these rings could potentially allow for hydrogen bonding and other interactions.

Chemical Reactions Analysis

This compound could potentially undergo various chemical reactions, depending on the conditions and reagents used. For example, the amine group could participate in acid-base reactions, while the rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it might be a solid at room temperature, and its solubility in water and organic solvents would depend on the polarity of its functional groups.

Future Directions

The potential applications of this compound could be vast, given the wide range of biological activities exhibited by similar compounds. It could be of interest in the fields of medicinal chemistry and drug discovery, among others.